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Compound of Interest

Compound Name: Diethylpropion

Cat. No.: B1665973 Get Quote

A Comprehensive Guide for Laboratory Professionals on the Safe and Compliant Disposal of

Diethylpropion, a Schedule IV Controlled Substance.

For researchers, scientists, and drug development professionals, the integrity of your work

extends to the responsible management of all laboratory materials, including the proper

disposal of controlled substances. Diethylpropion, a sympathomimetic amine used in obesity

research and development, is classified as a Schedule IV controlled substance by the Drug

Enforcement Administration (DEA).[1][2][3] This designation necessitates strict adherence to

federal regulations to prevent diversion and environmental contamination. This guide provides

essential, step-by-step procedures for the proper disposal of diethylpropion in a laboratory

setting.

Understanding the Regulatory Framework
The disposal of diethylpropion is governed by the DEA's regulations for controlled

substances. It is crucial to understand that standard laboratory chemical waste procedures do

not apply to DEA-regulated substances. Improper disposal can lead to significant legal and

financial penalties for both the individual researcher and the institution.

Step-by-Step Disposal Protocol for Diethylpropion
The primary and mandated method for disposing of unwanted or expired diethylpropion is

through a DEA-registered "reverse distributor." A reverse distributor is an entity authorized by
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the DEA to acquire controlled substances from registrants for the purpose of return to the

manufacturer or for destruction.

Step 1: Identification and Segregation

Clearly identify all diethylpropion materials designated for disposal. This includes expired

substances, unused research preparations, and contaminated materials.

Segregate the diethylpropion waste from all other laboratory waste streams, including

hazardous and non-hazardous chemical waste.

Maintain accurate records of the quantities of diethylpropion designated for disposal.

Step 2: Engaging a DEA-Registered Reverse Distributor

Contact a DEA-registered reverse distributor to arrange for the collection and disposal of the

diethylpropion. A list of authorized reverse distributors can be obtained from your

institution's Environmental Health and Safety (EHS) office or directly from the DEA.

It is illegal for an EHS department to take possession of DEA-regulated substances for

disposal.

Step 3: Documentation and Record-Keeping

For the transfer of a Schedule IV substance like diethylpropion to a reverse distributor, an

invoice is typically used to document the transaction.

The following information must be meticulously recorded:

Date of transfer

Name, address, and DEA registration number of your laboratory

Name, address, and DEA registration number of the reverse distributor

Name, strength, dosage form, and quantity of the diethylpropion being transferred
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Both the laboratory and the reverse distributor must maintain a copy of these records for a

minimum of two years.

Step 4: Preparing for Shipment

Package the diethylpropion waste in accordance with the reverse distributor's instructions

and Department of Transportation (DOT) regulations for shipping controlled substances.

Ensure the packaging is secure and properly labeled to prevent any leakage or diversion.

Step 5: Final Destruction and Documentation

The reverse distributor is responsible for the ultimate destruction of the diethylpropion in

compliance with DEA regulations.

The destruction must be documented on DEA Form 41, "Registrants Inventory of Drugs

Surrendered." The reverse distributor will typically complete and file this form.

Your laboratory should obtain a copy of the completed DEA Form 41 from the reverse

distributor for your records.

Key Data and Considerations
Parameter Information Reference

Drug Name Diethylpropion [1][2][3]

DEA Schedule Schedule IV [1][2][3]

Primary Disposal Method
Transfer to a DEA-Registered

Reverse Distributor

Required Documentation

Invoice for Transfer, DEA Form

41 (completed by reverse

distributor)

Record Retention Period Minimum of 2 years

Environmental Considerations
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While specific ecotoxicity data for diethylpropion is not readily available, the improper disposal

of pharmaceuticals, in general, poses a significant threat to the environment. Pharmaceutical

waste can contaminate water sources and have adverse effects on aquatic life and

ecosystems. Therefore, the mandated use of a reverse distributor for controlled substances like

diethylpropion not only prevents diversion but also ensures that the substance is destroyed in

an environmentally responsible manner, typically through high-temperature incineration.

Disposal Workflow for Diethylpropion
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Caption: A flowchart illustrating the procedural steps for the compliant disposal of

diethylpropion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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